Cas no 1805462-30-9 (Ethyl 4-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 4-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate
• CAS No: 1805462-30-9
• MF: C₁₃H₁₂F₃NO₂S
• MW: 303.300092697144
• CID: 5004404
• Update Time: 2025-05-20

Ethyl 4-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H12F3NO2S/c1-3-19-12(18)6-9-4-8(2)10(7-17)11(5-9)20-13(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： ORIRLANYOJQVCV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=C(C)C=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 4-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate

Ethyl 4-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate (CAS No. 1805462-30-9): A Comprehensive Overview

Ethyl 4-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate (CAS No. 1805462-30-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, holds promise for various applications due to its unique chemical properties. The presence of functional groups such as the cyano group, methyl group, and trifluoromethylthio group contributes to its reactivity and potential utility in synthetic chemistry.

The compound's structure is derived from a phenylacetic acid derivative, with modifications that enhance its pharmacological potential. The cyano group at the 4-position and the methyl group at the 3-position introduce specific electronic and steric effects, which can influence its interactions with biological targets. Additionally, the trifluoromethylthio group at the 5-position adds a layer of complexity, potentially affecting both the metabolic stability and binding affinity of the molecule.

In recent years, there has been a growing interest in developing novel compounds with enhanced bioactivity for therapeutic applications. Ethyl 4-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate has been studied for its potential role in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. Its unique structural features make it a valuable scaffold for medicinal chemists seeking to design molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The cyano group can participate in various reactions, including nucleophilic addition and condensation reactions, while the trifluoromethylthio group can serve as a handle for further functionalization. These properties make it an attractive building block for constructing more complex molecules with tailored biological activities.

Recent studies have explored the pharmacological properties of derivatives similar to Ethyl 4-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate. For instance, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The trifluoromethylthio group is known to enhance metabolic stability, a key factor in drug development. Additionally, the cyano group can be further modified to introduce other pharmacophores, expanding its utility in drug design.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for developing novel pesticides and herbicides. The structural features of Ethyl 4-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate make it a promising candidate for creating compounds that exhibit high selectivity and low toxicity towards target pests while minimizing environmental impact.

In conclusion, Ethyl 4-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate (CAS No. 1805462-30-9) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative treatments and crop protection agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical biology and drug discovery.